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For Researchers, Scientists, and Drug Development Professionals

Introduction

The term "sodium pangamate,” also known as "pangamic acid" or "Vitamin B15," is
scientifically ambiguous and does not refer to a single, well-defined chemical entity. Products
marketed under this name have been found to contain a variety of substances, including the
originally purported D-gluconodimethyl aminoacetic acid (a compound that has not been
verifiably synthesized), dimethylglycine (DMG), diisopropylamine dichloroacetate (DADA),
glycine, and calcium gluconate.[1][2] This lack of a standardized chemical identity makes it
impossible to delineate a singular biochemical pathway for "sodium pangamate.”

This technical guide addresses the core scientific concepts associated with the term "sodium
pangamate"” by focusing on its biochemically active and identifiable components, primarily
Dimethylglycine (DMG) and Diisopropylamine Dichloroacetate (DADA). It aims to provide
researchers, scientists, and drug development professionals with a clear understanding of the
distinct metabolic pathways and mechanisms of action of these compounds, supported by
available quantitative data, detailed experimental protocols, and pathway visualizations.
Information regarding the originally claimed, but scientifically unsubstantiated, D-
gluconodimethyl aminoacetic acid is noted for historical context, though a lack of verifiable data
precludes a detailed biochemical analysis.[2]
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The Ambiguous Nature of "Sodium Pangamate"

To clarify the terminology for research purposes, the following diagram illustrates the
relationship between the non-specific term "Sodium Pangamate" and its various, scientifically
distinct components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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